Cas no 2361816-78-4 (Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl]cyclopropanecarboxylate)

• Product Name: Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl]cyclopropanecarboxylate
• CAS No: 2361816-78-4
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5413838
• PubChem ID: 145894685
• Update Time: 2025-06-29

Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl]cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-[[[4-(prop-2-enoylamino)benzoyl]amino]methyl]cyclopropane-1-carboxylate
• EN300-26579618
• methyl 1-({[4-(prop-2-enamido)phenyl]formamido}methyl)cyclopropane-1-carboxylate
• 2361816-78-4
• Z1740202906
• Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl]cyclopropanecarboxylate

• Inchi： 1S/C16H18N2O4/c1-3-13(19)18-12-6-4-11(5-7-12)14(20)17-10-16(8-9-16)15(21)22-2/h3-7H,1,8-10H2,2H3,(H,17,20)(H,18,19)
• InChI Key： DTBSYAAGWNVRTC-UHFFFAOYSA-N
• SMILES： C1(CNC(=O)C2=CC=C(NC(=O)C=C)C=C2)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.4±46.0 °C(Predicted)
• pka: 13.16±0.70(Predicted)

Additional information on Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl]cyclopropanecarboxylate

Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate (CAS No. 2361816-78-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate, identified by its CAS number 2361816-78-4, represents a fascinating compound with significant implications in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including amine and ester moieties, makes it a versatile candidate for further exploration in synthetic chemistry and biological assays.

The structural complexity of Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate is a testament to the ingenuity of modern organic synthesis. The cyclopropane ring, a key structural feature, introduces rigidity to the molecule, which can be exploited to modulate its interactions with biological targets. This rigidity, combined with the electron-withdrawing effects of the benzoyl group and the electron-donating properties of the amine functionalities, creates a dynamic balance that influences the compound's reactivity and binding affinity.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. The cyclopropane moiety, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate exemplifies this trend, as it integrates multiple pharmacophoric elements into a single molecular scaffold. This integration not only enhances its potential as a lead compound but also opens up avenues for structural optimization through computational modeling and experimental validation.

The benzoyl group in Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate plays a crucial role in modulating its pharmacological properties. This group is known to contribute to hydrophobic interactions and can serve as a anchor point for further derivatization. The presence of multiple amine functionalities further enhances the compound's versatility, allowing for the formation of hydrogen bonds and salt bridges with biological targets. These interactions are critical for achieving high-affinity binding and can be fine-tuned through structural modifications.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like Methyl 1-[[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]methyl)cyclopropanecarboxylate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield and purity but also allow for the introduction of diverse functional groups with precision. Such advancements are crucial for enabling the rapid discovery and development of novel bioactive molecules.

The potential applications of Methyl 1-[[[4-[(1-o x o -2 -propen -1 -yl)amino ]benzoy l ]amino ]m ethyl )cyc lo pro pan ec arbox ylat e extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and agrochemicals. For instance, the cyclopropane ring can be exploited to enhance the stability of polymers or to improve the efficacy of pesticides. The amine functionalities can also be used to modify surfaces or to create novel materials with specific properties.

In conclusion, Methyl 1-[ [[4-[ (1 -ox o -2 -propen -1 -y l )a min o ]benzoy l ]a min o ]me thyl )cyc lo pro pan ec arbox ylat e (CAS No. 2361816 -78 -4) is a multifaceted compound with significant potential in various fields of chemical biology and material science. Its complex structure, characterized by multiple functional groups and a rigid cyclopropane ring, makes it a promising candidate for further research and development. As synthetic chemistry continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing our understanding of biological systems and developing innovative solutions to global challenges.